Cas no 25218-94-4 (Benzene, 1-nitro-3,5-bis(trichloromethyl)-)

• Product Name: Benzene, 1-nitro-3,5-bis(trichloromethyl)-
• CAS No: 25218-94-4
• MF: C₈H₃Cl₆NO₂
• MW: 357.832916498184
• CID: 1421747
• PubChem ID: 629531
• Update Time: 2025-04-20

Benzene, 1-nitro-3,5-bis(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-3,5-bis(trichloromethyl)-
• 1-nitro-3,5-bis(trichloromethyl)benzene
• 25218-94-4
• 3,5-Bis[trichloromethyl]nitrobenzene
• HLKVXLAXMFMARO-UHFFFAOYSA-N
• DTXSID70348027
• SCHEMBL10906400
• 1-Nitro-3,5-bis(trichloromethyl)benzene #

• Inchi： 1S/C8H3Cl6NO2/c9-7(10,11)4-1-5(8(12,13)14)3-6(2-4)15(16)17/h1-3H
• InChI Key： HLKVXLAXMFMARO-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=C(C(Cl)(Cl)Cl)C=1)[N+](=O)[O-])(Cl)Cl

Computed Properties

• Exact Mass: 354.82979
• Monoisotopic Mass: 354.829495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14